Cas no 9003-05-8 (Poly(acrylamide))

• Product Name: Poly(acrylamide)
• CAS No: 9003-05-8
• MF: C₃H₅NO
• MW: 71.0779
• MDL: MFCD00084392
• CID: 48154
• PubChem ID: 87561829
• Update Time: 2025-06-19

Poly(acrylamide) Chemical and Physical Properties

Names and Identifiers

• Poly(acrylamide)
• Polyacrylamide absorbent Gel
• Polyacrylamide solution
• Acrylamide resin (high M.Wt.)
• Acrylamide gel solution
• Polyacrylamide,hydrolyzed
• Polyacrylamide
• PAM
• POLYACRYLAMIDE, MW 5,000,000-6,000,000 POWDER NONIONIC
• Acrylamide
• Poly(acrylaMide), granular, non-ionic, approx. M.W. 5 to 6.000.000
• PAAm
• Poly(2-Propenamide)
• 2-Propenamide homopolymer
• jnjbxxa
• Sodium polyacrylate
• 2-Propenamide
• prop-2-enamide
• Propenamide
• Acrylic amide
• Ethylenecarboxamide
• Akrylamid
• Acrylic acid amide
• Vinyl amide
• 2-Propeneamide
• Propeneamide
• Optimum
• Acrylagel
• Propenoic acid amide
• Akrylamid [Czech]
• Ethylene Carboxamide
• RCRA waste number U007
• Amid kyseliny akrylove
• Acrylamide polymer
• Acrylamide solution
• Amide propenoic acid
• Polystoron
• Polystolon
• Porisutoron
• Amid kyseliny akrylove [Czech]
• acryl amide
• Flokonit E
• Aminogen
• CPAM
• cationicpolyacrylamides
• thickener
• Polyacrylamide (10% in H2O, Technical Grade)
• Dry quenched coke
• DTXCID6027
• 20R035KLCI
• HSDB 191
• Acrylamide (1.0 mg/mL in Deionized water with 0.1% Formic Acid)
• Superfloc 900
• Propenoic acid, amide
• Cyanamer P 250
• NCGC00090736-04
• G77307
• Stokopol D 2624
• Acrylamide, Vetec(TM) reagent grade, suitable for electrophoresis
• NSC 7785
• Ethylene monoclinic tablets carboxamide
• NCGC00090736-02
• Percol 720
• Himoloc OK 507
• Sursolan P 5
• CAS-79-06-1
• acrylarnide
• Dow ET 597
• NSC116573
• 2-propene amide
• Acrylamide, for synthesis, 99%
• Acrylamide, for electrophoresis, >=99% (HPLC), powder
• Gelamide 250
• Himoloc SS 200
• Acrylamide, >=98.0%
• BCP25183
• NSC-116574
• CHEMBL348107
• RCRA Waste Numbrt U007
• Sumirez A 17
• UNII-20R035KLCI
• BDBM50226193
• P 300
• NS00009623
• PAM-50
• NSC116574
• 1ST001221
• Bio-Gel P 2
• 1HC
• Cytame 5
• ACRYLAMIDE (IARC)
• UN 2074
• DTXSID5020027
• A0139
• 9082-06-8
• A2625
• AP 273
• 37 - Acrylamide
• Bio-Gel P-2
• RCRA waste no. U007
• NCGC00090736-03
• Acrylamide, for molecular biology, >=99% (HPLC)
• NSC7785
• 79-06-1
• Acrylamide Monomer
• Q 41F
• ACRYLAMIDE [IARC]
• BRN 0605349
• Versicol W 11
• CCRIS 7
• MFCD00008032
• Bio Gel P-2
• Acrylamide, certified reference material, TraceCERT(R)
• Acrylamide Solution, 40%
• 788 - Acrylamide analysis in snacks
• Acrylamide, SAJ first grade, >=98.0%
• ACRYLAMIDE (MART.)
• Acrylamide, for electrophoresis, >=99.0% (GC)
• Acrylamide_RamanathanGurudeeban
• Q342939
• AKOS000120965
• CH2CHCONH2
• Acrylamide 1000 microg/mL in Methanol
• Stipix AD
• Nacolyte 673
• NSC116575
• NSC-118185
• Reten 420
• AAM
• NSC118185
• EN300-20803
• Acrylamide, analytical standard
• Acrylamide Monome
• PROPENAMIDE (50%)
• J-200356
• acryloic acid amide
• Acrylamide Monomer, [for Electrophoresis]
• Superfloc 84
• J-510287
• NCGC00090736-01
• C01659
• Flygtol GB
• BioGel P-100
• 881 - Acrylamide analysis in coffee
• A1132
• ET 597
• EC 201-173-7
• GTPL4553
• STL282727
• Aminogen PA
• Cyanamer P 35
• Magnafloc R 292
• CHEBI:28619
• Acrylamide Monomer (ca. 50% in Water)
• Aerofloc 3453
• Amresco Acryl-40
• Taloflote
• Acrylamide Monomer [for Electrophoresis]
• NSC-7785
• Bio Gel P2
• ACRYLAMIDE [HSDB]
• NCGC00253932-01
• Dow J 100
• Sumitex A 1
• Sumirez A 27
• Tox21_300145
• bmse000392
• 9003-05-8
• F8880-6341
• ACYLAMIDE-
• Pamid
• American Cyanamid P-250
• EINECS 201-173-7
• NCGC00259076-01
• NSC-116575
• AI3-04119
• BIDD:ER0629
• ACRYLAMIDE [MART.]
• American Cyanamid KPAM
• DB-253723
• PAARK 123sh
• BC269F2E-D242-48E1-87E4-E51DB86FF0A8
• K-PAM
• Solvitose 433
• InChI=1/C3H5NO/c1-2-3(4)5/h2H,1H2,(H2,4,5
• Acrylamide, for Northern and Southern blotting, powder blend
• PAA-1
• Acrylamide, electrophoresis grade
• Acrylamide, >=99.9%
• Acrylamide, purum, >=98.0% (GC)
• WLN: ZV1U1
• Praestol 2800
• UN2074
• A839565
• J 100
• Acrylamide [UN2074] [Poison]
• NCGC00090736-05
• Tox21_201526
• PAA 70L
• DB-124507
• USEPA Pesticide Code: 600008
• Acrylamide, 97%
• NSC-116573
• P 250
• Acrilamida
• Acrylamide, suitable for electrophoresis, >=99%
• ACRYLAMIDE [MI]
• Acrylamide, Ultrapure, Electrophoresis Grade
• Amide propenoate

• MDL： MFCD00084392
• Inchi： 1S/C3H5NO/c1-2-3(4)5/h2H,1H2,(H2,4,5)
• InChI Key： HRPVXLWXLXDGHG-UHFFFAOYSA-N
• SMILES： O=C(C([H])=C([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 71.03710
• Monoisotopic Mass: 71.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 57.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 43.1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Ionization Potential: 9.50 eV
• Color/Form: Colorless or yellowish thick colloid, odorless, neutral
• Density: 1.3
• Melting Point: 252-257 °C
• Boiling Point: 231.7±0.0 °C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.452
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, aluminium, copper, iron, iron salts
• PSA: 43.09000
• LogP: 0.35800
• Solubility: Soluble in water, not in organic solvents
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Poly(acrylamide) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R45: may cause cancer. R21/22: harmful by skin contact and careless swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25
• RTECS：AS3700000
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R45; R21/22; R36/37/38; R42/43

Related Categories

• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Poly(acrylamide)

Poly(acrylamide) 9003-05-8 in Drug Delivery Systems

Poly(acrylamide) (CAS 9003-05-8) is a synthetic polymer widely used in the biomedical and pharmaceutical industries due to its exceptional water solubility, biocompatibility, and tunable properties. In drug delivery systems, this polymer serves as a key component for controlled-release formulations, enabling precise targeting and prolonged therapeutic effects. Researchers are increasingly focusing on its applications in nanoparticle carriers and hydrogel-based delivery platforms, which enhance drug stability and bioavailability. For instance, Poly(acrylamide) matrices can encapsulate hydrophobic drugs, improving their solubility and absorption rates. With the rise of personalized medicine, the demand for advanced polymers like 9003-05-8 is growing, particularly in oncology and chronic disease treatments.

Poly(acrylamide) 9003-05-8 for Biocompatibility Testing

The biocompatibility of Poly(acrylamide) (CAS 9003-05-8) makes it a preferred material for medical implants and tissue engineering scaffolds. Its low immunogenicity and non-toxic degradation products align with stringent regulatory standards, such as those set by the FDA and EMA. Recent studies highlight its role in 3D bioprinting, where it acts as a supportive matrix for cell growth and differentiation. Additionally, its use in wound dressings and dermal fillers underscores its versatility in clinical applications. As biocompatibility testing becomes a critical step in medical device development, Poly(acrylamide)’s safety profile positions it as a benchmark material for innovation.

Poly(acrylamide) 9003-05-8 in Diagnostic Applications

In diagnostics, Poly(acrylamide) (9003-05-8) is integral to gel electrophoresis, a cornerstone technique for protein and DNA analysis. Its porous structure allows for high-resolution separation of biomolecules, aiding in disease detection and genetic research. Beyond electrophoresis, this polymer is being explored for biosensor development, where its hydrogel properties enable sensitive detection of biomarkers. For example, glucose sensors incorporating Poly(acrylamide) exhibit enhanced accuracy for diabetes monitoring. With the surge in point-of-care testing, the polymer’s role in rapid diagnostic kits is expanding, offering cost-effective solutions for global healthcare challenges.

Poly(acrylamide) 9003-05-8 and Sustainability in Pharma

Sustainability is a pressing concern in the pharmaceutical industry, and Poly(acrylamide) (CAS 9003-05-8) is gaining attention for its potential in green chemistry initiatives. Unlike traditional polymers, it can be synthesized with reduced environmental impact, and its biodegradability aligns with circular economy principles. Innovations such as enzyme-triggered degradation and recyclable drug coatings are being tested to minimize waste. Furthermore, its use in agricultural drug carriers demonstrates cross-industry applicability, reducing chemical runoff. As regulatory bodies emphasize eco-friendly materials, Poly(acrylamide)’s versatility positions it as a sustainable alternative for future drug formulations.